Cas no 139179-54-7 ([1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(phenylthio)-)

• Product Name: [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(phenylthio)-
• CAS No: 139179-54-7
• MF: C₁₄H₁₀N₆OS
• MW: 310.33379983902
• CID: 1262622
• PubChem ID: 15729946
• Update Time: 2025-04-20

[1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(phenylthio)-
• 2-(furan-2-yl)-5-phenylsulfanyl-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine
• 2-(Furan-2-yl)-5-(phenylsulfanyl)[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine
• 139179-54-7
• 2-(Furan-2-yl)-5-(phenylthio)-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine
• DTXSID20577562
• SCHEMBL7828518

• Inchi： 1S/C14H10N6OS/c15-12-17-14(22-9-5-2-1-3-6-9)18-13-16-11(19-20(12)13)10-7-4-8-21-10/h1-8H,(H2,15,16,17,18,19)
• InChI Key： XXEJWGLKJJWUQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1N=C(N)N2C(N=1)=NC(C1=CC=CO1)=N2

Computed Properties

• Exact Mass: 310.0639
• Monoisotopic Mass: 310.06368014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 95.13